Cas no 916258-85-0 (3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester)

• Product Name: 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester
• CAS No: 916258-85-0
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 4314438
• PubChem ID: 57743038
• Update Time: 2025-08-05

3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester
• methyl 6-bromo-1H-imidazo[4,5-b]pyridine-7-carboxylate
• SCHEMBL1665755
• QCTJIMJDQSYQOQ-UHFFFAOYSA-N
• 6-Bromo-3h-imidazo[4,5-b]pyridine-7-carboxylic acid methyl ester
• 916258-85-0
• DB-196949

• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)5-4(9)2-10-7-6(5)11-3-12-7/h2-3H,1H3,(H,10,11,12)
• InChI Key： QCTJIMJDQSYQOQ-UHFFFAOYSA-N
• SMILES： C12NC=NC1=C(C(OC)=O)C(Br)=CN=2

Computed Properties

• Exact Mass: 254.96434Da
• Monoisotopic Mass: 254.96434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester

Introduction to 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester (CAS No. 916258-85-0)

The compound 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester (CAS No. 916258-85-0) represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic derivative, characterized by its imidazopyridine core structure, has garnered considerable attention due to its potential biological activities and structural versatility. The presence of a bromo substituent at the 6-position and a methyl ester group at the 7-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery initiatives.

Imidazopyridines are a class of nitrogen-containing heterocycles that have been extensively studied for their diverse pharmacological properties. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The structural motif of 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester is particularly intriguing because it combines the favorable pharmacokinetic properties of imidazopyridines with additional functional groups that can enhance binding affinity and selectivity. The bromo group at the 6-position serves as a versatile handle for further chemical modifications, while the methyl ester at the 7-position can be hydrolyzed to yield a carboxylic acid functionality, providing additional opportunities for derivatization.

In recent years, there has been a surge in interest regarding imidazopyridine derivatives as lead compounds for the development of novel therapeutic agents. The compound in question has been identified as a promising candidate for further investigation due to its unique structural features and potential biological efficacy. Preclinical studies have demonstrated that derivatives of this class exhibit inhibitory activity against various kinases and other enzymes implicated in cancer progression. Additionally, preliminary data suggest that modifications to the bromo and ester functionalities can significantly alter the pharmacological profile of these compounds, leading to enhanced potency and reduced toxicity.

The synthesis of 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The bromination step at the 6-position is particularly critical, as it must be performed under conditions that prevent over-bromination or side reactions. Similarly, the introduction of the methyl ester group at the 7-position must be carefully controlled to avoid unwanted byproducts. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, which is essential for both academic research and industrial applications.

One of the most compelling aspects of this compound is its potential as a tool compound in medicinal chemistry. By serving as a scaffold for structure-activity relationship (SAR) studies, researchers can systematically explore how different substituents affect biological activity. For instance, replacing the bromo group with other halogens or alkyl groups can reveal new insights into binding interactions with target proteins. Additionally, exploring variations in the ester moiety can provide information about metabolic stability and bioavailability.

The field of drug discovery has seen significant advancements in computational chemistry and molecular modeling techniques, which have facilitated the rapid identification of promising candidates like 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester. These tools allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. The integration of experimental data with computational methods has accelerated the drug discovery pipeline significantly over recent years.

Recent publications have highlighted the therapeutic potential of imidazopyridine derivatives in treating various diseases. For example, studies have shown that certain imidazopyridines exhibit potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation. The compound under discussion shares structural similarities with several known bioactive molecules, suggesting that it may also possess similar therapeutic effects. Further research is needed to fully elucidate its mechanism of action and potential clinical applications.

The versatility of 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester extends beyond its use as an intermediate in drug synthesis; it also serves as a building block for more complex molecules. By incorporating this scaffold into larger structures through cross-coupling reactions or other synthetic strategies, chemists can generate novel compounds with tailored properties. This approach has been particularly successful in developing inhibitors targeting enzymes that play critical roles in disease processes.

The regulatory landscape for pharmaceutical compounds like 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency throughout production processes. Additionally, rigorous testing is required to demonstrate safety and efficacy before these compounds can be approved for clinical use or commercial distribution.

In conclusion,3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-, methyl ester (CAS No. 916258-85-0) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. Its role as a scaffold for drug discovery initiatives underscores its importance in modern medicinal chemistry research efforts aimed at addressing unmet medical needs worldwide.